Cas no 1576-47-2 (Naphthalene-2-sulfonamide)

• Product Name: Naphthalene-2-sulfonamide
• CAS No: 1576-47-2
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• MDL: MFCD00051931
• CID: 83802
• PubChem ID: 24882600
• Update Time: 2025-04-18

Naphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Naphthalene-2-sulfonamide
• 2-Naphthalenesulfonamide
• NSC 31057
• beta-Naphthalenesulfonamide
• beta-Naphthylsulfonamide
• AS-10561
• 2-naphtylsulfonamide
• Enamine_005914
• s11962
• SR-01000212493-1
• Oprea1_570471
• IDI1_008149
• A883484
• Z45415553
• SMR000393794
• SY238127
• NSC-31057
• HMS1410M18
• Naphthalene-2-sulphonamide
• CHEMBL1427894
• AKOS001025780
• SCHEMBL193716
• FT-0613116
• EN300-01212
• I(2)-Naphthalinsulfonamid
• 1576-47-2
• MLS000737624
• F0808-2048
• BAA57647
• AB00088428-01
• J-009432
• MFCD00051931
• HMS2761I16
• SR-01000212493
• MUE
• Naphthalene-2-sulfonamide, 97%
• Oprea1_645563
• CS-0188831
• DTXSID10283362
• NSC31057
• 2NAPHTHYLSULFONAMIDE
• DB-043359
• DTXCID30234513

• MDL： MFCD00051931
• Inchi： 1S/C10H9NO2S/c11-14(12,13)10-6-5-8-3-1-2-4-9(8)7-10/h1-7H,(H2,11,12,13)
• InChI Key： SWBLLSQMOMPTMC-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(N)(=O)=O
• BRN： 1955730

Computed Properties

• Exact Mass: 207.03500
• Monoisotopic Mass: 207.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White or cream solid.
• Density: 1.359±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 215-219 °C (lit.)
• Boiling Point: 423.8°C at 760 mmHg
• Flash Point: 210.1°C
• Refractive Index: 1.666
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• PSA: 68.54000
• LogP: 3.26830
• Solubility: Insoluble in water.

Naphthalene-2-sulfonamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25